Cas no 102152-03-4 (1H-Imidazole-2-methanol, 1-(triphenylmethyl)-)

• Product Name: 1H-Imidazole-2-methanol, 1-(triphenylmethyl)-
• CAS No: 102152-03-4
• MF: C₂₃H₂₀N₂O
• MW: 340.417705535889
• CID: 1135149
• PubChem ID: 11131622
• Update Time: 2025-04-20

1H-Imidazole-2-methanol, 1-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-methanol, 1-(triphenylmethyl)-
• (1-trityl-1H-imidazol-2-yl)methanol
• MFCD20482454
• DB-335860
• 102152-03-4
• 2-Hydroxymethyl-1-tritylimidazole
• SCHEMBL647893
• (1-trityl-1H-imidazol-2-yl)-methanol
• SY357295
• YCVURLGFTSUYQJ-UHFFFAOYSA-N

• Inchi： 1S/C23H20N2O/c26-18-22-24-16-17-25(22)23(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-17,26H,18H2
• InChI Key： YCVURLGFTSUYQJ-UHFFFAOYSA-N
• SMILES： OCC1=NC=CN1C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 340.1577
• Monoisotopic Mass: 340.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 38.05